Recent advances in targeted drug delivery approaches using dendritic polymers
Biomaterials Science Pub Date: 2014-12-11 DOI: 10.1039/C4BM00351A
Abstract
Since they were first synthesized over 30 years ago, dendrimers have seen rapid translation into various biomedical applications. A number of reports have not only demonstrated their clinical utility, but also revealed novel design approaches and strategies based on the elucidation of underlying mechanisms governing their biological interactions. This review focuses on presenting the latest advances in dendrimer design, discussing the current mechanistic understandings, and highlighting recent developments and targeted approaches using dendrimers in drug/gene delivery.

Recommended Literature
- [1] Brønsted acid-catalyzed aromatic annulation of alkoxyallenes with naphthols: a reaction sequence to larger π-conjugated naphthopyrans with aggregation-induced emission characters†
- [2] Cancer stem cell-targeted bio-imaging and chemotherapeutic perspective
- [3] BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†
- [4] Bromination and increasing the molecular conjugation length of the non-fullerene small-molecule acceptor based on benzotriazole for efficient organic photovoltaics†
- [5] Characterisation of a new 1∶1 (C60)(CHBr3) intercalation complex
- [6] Band gap evolution and a piezoelectric-to-electrostrictive crossover in (1 − x)KNbO3–x(Ba0.5Bi0.5)(Nb0.5Zn0.5)O3 ceramics†
- [7] C–H functionalization of azines. Anodic dehydroaromatization of 9-(hetero)aryl-9,10-dihydroacridines†
- [8] Boosting oxygen electrocatalytic reactions with Mn3O4/self-growth N-doped carbon nanotubes induced by transition metal cobalt†
- [9] Balanced strain-dependent carrier dynamics in flexible organic–inorganic hybrid perovskites†
- [10] Borohydrides: from sheet to framework topologies†

Journal Name:Biomaterials Science
research_products
-
CAS no.: 19481-79-9
-
CAS no.: 19889-37-3
-
Hexadecanoic acid, 10-hydroxy-
CAS no.: 23048-75-1